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Compound of Interest

Compound Name: Fallypride precursor

Cat. No.: B15618266

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the radiolabeling of the N-BOC norfallypride
tosylate precursor to synthesize [*8F]Norfallypride, a potential positron emission tomography
(PET) imaging agent for dopamine D2/D3 receptors. The synthesis involves a two-step
process: nucleophilic substitution of the tosylate group with [*8F]fluoride, followed by the
removal of the N-BOC protecting group.

Chemical Structures

Precursor: (S)-N-[(1-BOC-2-pyrolidinyl)methyl]-2,3-dimethoxy-5-(3'-tosyloxypropyl)-benzamide
Intermediate: N-BOC-[*8F]Norfallypride

Final Product: [*8F]Norfallypride

Experimental Protocols
Materials and Reagents

» N-BOC norfallypride tosylate precursor

e [*8F]Fluoride
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o Kryptofix 2.2.2 (K222)

e Potassium Carbonate (K2COs)

o Acetonitrile (CHsCN), anhydrous

o Dichloromethane (CH2Cl2), anhydrous

« Trifluoroacetic Acid (TFA)

o Triethylamine (EtsN)

e Water for HPLC

e C18 Sep-Pak cartridges

e Semi-preparative HPLC column (C18)

Analytical HPLC column (C18)

Radiolabeling of N-BOC Norfallypride Tosylate

» Drying of [*8F]Fluoride: Aseptically transfer the aqueous [*8F]fluoride solution to a reaction
vessel. Add a solution of Kryptofix 2.2.2 and K2COs in acetonitrile/water. Azeotropically dry
the mixture by heating under a stream of nitrogen until all water is removed. Further dry the
residue with anhydrous acetonitrile.

o Radiolabeling Reaction: Dissolve the N-BOC norfallypride tosylate precursor (typically 2 mg)
in anhydrous acetonitrile (0.5 mL).[1] Add this solution to the dried [*8F]fluoride-Kryptofix
complex.

o Seal the reaction vessel and heat at 96 °C for 30 minutes.[1][2]

 After cooling, the crude reaction mixture contains N-BOC-[*8F]norfallypride.

Purification of N-BOC-[*8F]Norfallypride

e The crude product, N-BOC-[*8F]norfallypride, is purified using a semi-preparative C18 HPLC
column.[1]
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The mobile phase consists of 60% acetonitrile and 40% water containing 0.1% triethylamine.

[1][2]

The flow rate is maintained at 2.5 mL/min.[1][2]

The retention time for N-BOC-[*8F]norfallypride is approximately 21 minutes.[1][2]

Collect the fraction corresponding to the radiolabeled intermediate.

Deprotection of N-BOC-[*8F]Norfallypride

o The purified N-BOC-[*8F]norfallypride fraction is evaporated to dryness.

e Add a solution of trifluoroacetic acid (TFA) in dichloromethane (CHzCl2) (e.g., 10% TFA in
CH2Cl2 or 0.2 mL TFA in 1 mL CH2Cl2).[1][2]

e Heat the solution at 80 °C for 30 minutes.[1]
» Evaporate the solvent to dryness.

¢ Neutralize the residue with a 10% sodium bicarbonate (NaHCOs) solution to a pH of 6-7 to
obtain the final product, [*8F]Norfallypride.[1]

Quality Control

e Radiochemical Purity: Determined by analytical radio-HPLC.
o Chemical Purity: Determined by analytical HPLC with UV detection (254 nm).

o Specific Activity: Calculated based on the amount of radioactivity and the mass of the final
product.

Data Presentation
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Parameter Value Reference
Precursor Amount 2mg [1]
Reaction Temperature 96 °C [1][2]
Reaction Time 30 minutes [11[2]
Overall Radiochemical Yield

~10% [1]

(decay corrected)

HPLC Mobile Phase

60% CHsCN / 40% H20 with

[1]2]

(Purification) 0.1% EtsN
HPLC Flow Rate (Purification) 2.5 mL/min [1112]
Retention Time (N-BOC- ]

~21 min [11[2]

[*8F]Norfallypride)

Deprotection Reagent

Trifluoroacetic Acid (TFA) in
CH2Cl2

[1]2]

Deprotection Temperature

80 °C

[1]

Deprotection Time

30 minutes

[1]

Visualizations
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Radiolabeling Workflow for [*8F]Norfallypride

Step 1: Radiolabeling
N-BOC Norfallypride - . .
(Tosylate Precursor) ( [*8F]Fluoride / Kryptofix / K2COs3

\

Grude N-BOC-[lSF]NorfaIIypride)

Step 2: Purification

e
'

Purified N-BOC-[*8F]Norfallypride

Step 3: D?rotection

Deprotection
(TFA/CH2CIz, 80°C, 30 min)

Click to download full resolution via product page

Caption: Radiolabeling workflow for [*®F]Norfallypride.
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Key Chemical Structures

N-BOC Norfallypride
Tosylate Precursor
(...-OTs)

[*8F]Fluoride
Nucleophilic Substitution

N-BOC-[*8F]Norfallypride
(...-18F)

TFA
BOC Deprotection

[*8F]Norfallypride
(Deprotected, ...-18F)

Click to download full resolution via product page

Caption: Key chemical structures in the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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